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Compound of Interest

Compound Name: 4-Hydroxy-3-methyl-2-butanone

Cat. No.: B1265462

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This document details the applications of specific hydroxy ketones in the synthesis of fragrance
compounds. Initial investigation into 4-Hydroxy-3-methyl-2-butanone reveals a notable
absence of its use within the fragrance industry. Authoritative sources explicitly state it is "not
for fragrance use"[1]. Consequently, this document will focus on the closely related and
industrially significant precursor, 4-Hydroxy-2-butanone, which is a critical intermediate in the
production of one of the most valuable berry-aroma compounds: Raspberry Ketone [4-(4-
hydroxyphenyl)-2-butanone].

We provide detailed synthetic protocols for the creation of 4-Hydroxy-2-butanone and its
subsequent conversion to Raspberry Ketone via Friedel-Crafts alkylation. Quantitative data on
catalyst performance is summarized, and key chemical pathways are visualized to guide
researchers in the laboratory.

Part 1: 4-Hydroxy-3-methyl-2-butanone - A
Clarification

Contrary to what its structure might suggest, 4-Hydroxy-3-methyl-2-butanone (CAS 3393-64-
4) is not utilized as a fragrance ingredient. A comprehensive review of perfumery literature and
chemical supplier databases confirms its non-application in fragrance formulations. While the
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compound is available commercially for research purposes, it does not possess the desired
olfactory properties for use in perfumery. For clarity, its basic chemical properties are provided
below.

Table 1: Physicochemical Properties of 4-Hydroxy-3-
methyl-2-butanone

Property Value

CAS Number 3393-64-4

Molecular Formula CsH100:2

Molecular Weight 102.13 g/mol

Boiling Point 189.77 °C (estimated)
Refractive Index 1.4380 @ 20.00 °C
Specific Gravity 0.9930 @ 25.00 °C
Fragrance Usage Not for fragrance use[1]

Part 2: 4-Hydroxy-2-butanone - A Key Intermediate
for Raspberry Ketone

The primary application of a hydroxy butanone structure in fragrance synthesis lies with 4-
Hydroxy-2-butanone (also known as butanone alcohol, CAS 590-90-9). This compound serves
as a crucial building block for synthesizing Raspberry Ketone, a phenolic compound prized for
its powerful, sweet, and fruity aroma, characteristic of fresh raspberries[2]. The synthesis is a
two-stage process: first, the production of 4-Hydroxy-2-butanone, followed by its reaction with
phenol to yield Raspberry Ketone.

Synthesis Pathway Overview

The overall industrial pathway involves two main transformations: an Aldol Condensation to
create the C4 backbone, followed by a Friedel-Crafts Alkylation to attach the phenyl group.
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Stage 1: Synthesis of 4-Hydroxy-2-butanone

Acetone Formaldehyde

Base Catalyst
(e.g., NaOH)

Aldol Condensation

4-Hydroxy-2-butanone

I
|
’ntermediate Product

Stage 2: S}\iglthesis of Raspberry Ketone

4-Hydroxy-2-butanone Phenol

Acid Catalyst

Friedel-Crafts Alkylation

Raspberry Ketone
[4-(4-hydroxyphenyl)-2-butanone]
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Set up 3-neck flask with reflux condenser,
thermometer, and mechanical stirrer

l

Charge flask with tetraethylene glycol
dimethyl ether, acetone, formaldehyde,
and D-proline catalyst

l

(Stir mixture at room temperature)
f

or 24 hours under N2 atmosphere

l

Remove stirrer and condenser.
Reconfigure for distillation.
Distill off excess acetone.

l

Perform vacuum distillation to isolate
4-Hydroxy-2-butanone

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Hydroxy Ketones in
Fragrance Synthesis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265462#applications-of-4-hydroxy-3-methyl-2-
butanone-in-fragrance-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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